Sulfur (>80per cent)

• CAS No.: 7704-34-9
• Product Name: Sulfur (>80per cent)
• Molecular Formula: S; S8; S
• Molecular Weight: 32.07 g/mol
• IUPAC Name: sulfur
• Standard InChI: InChI=1S/S
• Standard InChIKey: NINIDFKCEFEMDL-UHFFFAOYSA-N
• Impurities: Molten sulfur has impurities of selenium, tellurium, arsenic, chlorine, & ash; Liquid sulfur /may contain/ hydrogen sulfide.; ... Pharmaceutical and other commercial sulfur often contains talcum, bentonite, or organic impurities ...; Crude sulfur contains small percentages of carbonaceous matter. The amount of impurity is usually determined by combustion.
• SMILES: [S]
• Canonical SMILES: [S]
• Boiling Point: 444.61 °C; 445 °C
• Colorform: Pure sulfur exists in two stable crystalline forms, alpha and beta, and at least two amorphous (liquid) forms. Alpha-sulfur: rhombic, octahedral, yellow crystals; beta-sulfur: monoclinic, prismatic, pale-yellow crystals; Yellow orthorhombic crystals /Sulfur (rhombic) (alpha)/; Yellow monoclinic needles, stable 95.3-120 °C /Sulfur (monoclinic) (beta)/; Yellow solid or amber-colored molten liquid.
• Density: 2.07 g/cu cm (Sulfur (rhombic)/; 2.00 (Sulfur (monoclinic)/; 2.1 g/cm³
• Flash Point: 405 °F (207 °C) (Closed cup); 160 °C c.c.
• Melting Point: 95.3 °C /(Sulfur rhombic transforms to monoclinic)/; 115.21 °C /Sulfur (monoclinic)/; 120 °C (amorphous)
• Physical Description: DryPowder; DryPowder, PelletsLargeCrystals; GasVapor; Liquid; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; PelletsLargeCrystals, WetSolid; WetSolid; YELLOW SOLID IN VARIOUS FORMS.
• Shelf Life: Preparations containing sulfur may react with metals including silver and copper, resulting in discoloration of the metal.
• Solubility: Insoluble in water; slightly soluble in ethanol, benzene, ethyl ether; soluble in carbon disulfide /Sulfur (rhombic)/; Insoluble in water; slightly soluble in ethanol, benzene, ethyl ether; soluble in carbon disulfide /Sulfur (monoclinic)/; Insoluble in water. Sparingly soluble in alcohol, in ether; soluble in carbon disulfide (one gram/2 mL), in toluene; Liquid ammonia (anhydrous) dissolves 38.5% sulfur at -78 °C; acetone dissolves 2.65% at 25 °C; methylene iodide dissolves 9.1% at 10 °C; chloroform dissolves about 1.5% at 18 °C; Soluble in carbon disulfide, benzene, warm aniline and carbon tetrachloride, and liquid ammonia.; Solubility in water: none
• Synonyms: Agri-Sul; Asulfa-Supra; Atomic Sulfur; Bensulfoid; Bostex 410; Brimstone; Colloidal Sulfur; Cosan; Cosan 80; Cosavet; Cosavet Fertis; Crystex; Crystex HD-OT 20; Crystex HS-OT 20; Crystex N; Crystex OT 20; Crystex OT 33; DN Neosulphur W; Devisulphur
• Vapor Density: Density of vapor/density of air, 470 °C: 7.837
• Vapor Pressure: 3.95X10-6 mm Hg at 30.4 °C
• PubChem Compound: 5362487
• Last Modified: Nov 11 2021